Cas no 288385-20-6 ([1-(prop-2-yn-1-yl)cyclobutyl]methanol)

• Product Name: [1-(prop-2-yn-1-yl)cyclobutyl]methanol
• CAS No: 288385-20-6
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 4643872
• PubChem ID: 71757256
• Update Time: 2025-05-23

[1-(prop-2-yn-1-yl)cyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

• [1-(prop-2-yn-1-yl)cyclobutyl]methanol

• Inchi： 1S/C8H12O/c1-2-4-8(7-9)5-3-6-8/h1,9H,3-7H2
• InChI Key： HURPPLVIYXNRIC-UHFFFAOYSA-N
• SMILES： C1(CC#C)(CO)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides

Additional information on [1-(prop-2-yn-1-yl)cyclobutyl]methanol

Comprehensive Overview of [1-(prop-2-yn-1-yl)cyclobutyl]methanol (CAS No. 288385-20-6)

[1-(prop-2-yn-1-yl)cyclobutyl]methanol (CAS No. 288385-20-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. The compound features a cyclobutyl ring substituted with a prop-2-yn-1-yl group and a methanol functional group, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, polymer synthesis, and as a building block for advanced materials.

One of the key reasons for the growing interest in [1-(prop-2-yn-1-yl)cyclobutyl]methanol is its role in click chemistry reactions. The presence of the prop-2-yn-1-yl (propargyl) group allows for efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used method for bioconjugation and material functionalization. This property aligns with current trends in green chemistry and sustainable synthesis, as it enables rapid and high-yield reactions under mild conditions. The compound's cyclobutyl moiety also contributes to its rigidity, which is valuable for designing bioactive molecules with enhanced stability.

In the context of pharmaceutical research, [1-(prop-2-yn-1-yl)cyclobutyl]methanol serves as a precursor for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications are particularly relevant given the rising demand for targeted therapies and precision medicine. The compound's ability to introduce cyclobutane scaffolds into drug candidates is noteworthy, as this structure is often associated with improved metabolic stability and binding affinity. Recent studies have highlighted its potential in cancer research and neurodegenerative disease drug development.

From a material science perspective, [1-(prop-2-yn-1-yl)cyclobutyl]methanol is being investigated for its role in polymer modification and cross-linking. The methanol group can be easily derivatized to form esters or ethers, while the alkyne functionality enables covalent attachment to other polymers or surfaces. This dual reactivity makes it a promising candidate for developing smart materials, such as self-healing polymers or stimuli-responsive coatings, which are currently trending in nanotechnology and advanced manufacturing.

The synthesis and handling of [1-(prop-2-yn-1-yl)cyclobutyl]methanol require careful consideration of its physicochemical properties. The compound exhibits moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), which is advantageous for laboratory-scale reactions. However, its stability under various conditions (e.g., temperature, pH) remains an active area of investigation. Researchers often search for optimized synthetic protocols and storage recommendations to ensure reproducibility and safety.

As the scientific community continues to explore new chemical entities, [1-(prop-2-yn-1-yl)cyclobutyl]methanol stands out for its multifunctional character. Its compatibility with high-throughput screening platforms and combinatorial chemistry approaches further enhances its appeal. Future directions may include its integration into biodegradable materials or catalytic systems, addressing pressing challenges in environmental sustainability and energy storage.

In summary, [1-(prop-2-yn-1-yl)cyclobutyl]methanol (CAS No. 288385-20-6) represents a compelling case study in modern chemical innovation. Its structural features and reactivity profile align with cutting-edge trends in drug discovery, material design, and sustainable chemistry. By leveraging its cyclobutyl core and alkyne functionality, researchers can unlock novel applications that resonate with today's scientific and industrial priorities.